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Compound of Interest

Compound Name: 2-Ethyl-3-methylbut-1-ene

Cat. No.: B13780073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of 2-Ethyl-3-
methylbut-1-ene, a volatile organic compound. The document details its physical properties,

experimental protocols for density determination, and the factors influencing this key

characteristic.

Physicochemical Properties of 2-Ethyl-3-methylbut-
1-ene
2-Ethyl-3-methylbut-1-ene, with the chemical formula C₇H₁₄, is a colorless liquid.[1] Density is

a fundamental physical property that, in conjunction with other properties, is essential for the

characterization of organic compounds.[2][3] It is a critical parameter for converting measured

volumes to volumes at standard temperatures and for various applications in chemical

synthesis and quality control.[2][3]

Quantitative Data Summary
The experimentally determined and reported density values for 2-Ethyl-3-methylbut-1-ene are

summarized in the table below. Variations in the reported values may be attributed to

differences in experimental conditions such as temperature and pressure.
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Parameter Value Unit Reference

Density 0.704 g/cm³ [2]

Density 0.719 g/mL [4]

Density 0.7043 g/cm³ (assumed) [1]

Experimental Protocols for Density Determination
The accurate determination of the density of a liquid such as 2-Ethyl-3-methylbut-1-ene can

be achieved through several established methods. Two common and precise methods are

detailed below.

Method 1: Pycnometric Determination
The pycnometer method is a highly precise technique that determines density by measuring

the mass of a precisely known volume of the liquid.[5] A pycnometer is a glass flask with a

close-fitting ground glass stopper that has a capillary hole, allowing for a defined volume to be

obtained with high accuracy.

Experimental Protocol:

Preparation: The pycnometer and its stopper are thoroughly cleaned and dried, and their

combined mass (m₀) is measured using an analytical balance.

Calibration: The pycnometer is filled with a reference liquid of a well-known density, typically

distilled water, at a constant temperature. The mass of the pycnometer filled with water (m₁)

is recorded. The volume of the pycnometer (V) can then be calculated using the known

density of water at that temperature.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 2-Ethyl-3-
methylbut-1-ene. Care is taken to ensure no air bubbles are present.[6]

Weighing: The mass of the pycnometer filled with the sample (m₂) is measured.

Calculation: The density of the sample (ρ) is calculated using the formula: ρ = (m₂ - m₀) / V.
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Clean and dry pycnometer

Weigh empty pycnometer (m₀)

Fill with distilled water Fill with 2-Ethyl-3-methylbut-1-ene

Weigh pycnometer with water (m₁)

Calculate pycnometer volume (V)

Calculate sample density (ρ)

Weigh pycnometer with sample (m₂)
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Calibrate digital density meter

Inject sample into oscillating U-tube

Ensure no air bubbles are present

Instrument measures oscillation frequency

Temperature is precisely controlled

Density is automatically calculated

Record density reading

 

Density (ρ)

Mass (m)

Directly proportional

Volume (V)

Inversely proportional

Temperature

Directly proportional
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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